Cas no 1805287-13-1 (2,3,5-Trichloro-4-(trifluoromethoxy)pyridine)

• Product Name: 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine
• CAS No: 1805287-13-1
• MF: C₆HCl₃F₃NO
• MW: 266.432449102402
• CID: 4926642
• Update Time: 2025-11-02

2,3,5-Trichloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HCl3F3NO/c7-2-1-13-5(9)3(8)4(2)14-6(10,11)12/h1H
• InChI Key： YCXUETYWXBELNE-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1OC(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine

Comprehensive Guide to 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine (CAS No. 1805287-13-1): Properties, Applications, and Market Insights

2,3,5-Trichloro-4-(trifluoromethoxy)pyridine (CAS No. 1805287-13-1) is a specialized halogenated pyridine derivative that has gained significant attention in agrochemical and pharmaceutical research. This compound belongs to the class of trifluoromethoxylated pyridines, which are known for their unique electronic properties and biological activity. The presence of three chlorine atoms and a trifluoromethoxy group at the 4-position makes this molecule particularly interesting for modern chemical applications.

The molecular structure of 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine features a pyridine ring substituted with chlorine atoms at positions 2, 3, and 5, while position 4 bears a trifluoromethoxy substituent. This specific arrangement contributes to its enhanced lipophilicity and electron-withdrawing characteristics, properties that are highly valued in the design of bioactive molecules. Current research trends show growing interest in such multi-halogenated pyridine compounds due to their potential in developing new crop protection agents and pharmaceutical intermediates.

In the agrochemical sector, 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine serves as a key intermediate for synthesizing advanced pesticides and herbicides. The compound's structural features contribute to improved pest resistance management, addressing one of the biggest challenges in modern agriculture. Recent studies have explored its derivatives as potential solutions for sustainable crop protection, aligning with the global push for environmentally friendly agricultural chemicals.

The pharmaceutical industry utilizes 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine (CAS 1805287-13-1) as a building block for various drug discovery programs. Its halogen-rich structure makes it particularly valuable in the development of central nervous system (CNS) drugs and anti-infective agents. Researchers are investigating its potential in creating novel antimicrobial compounds, especially in light of the growing concern over antibiotic resistance.

From a synthetic chemistry perspective, 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine presents interesting challenges and opportunities. The compound's multiple reactive sites allow for selective functionalization, making it a versatile intermediate for structure-activity relationship (SAR) studies. Recent publications have highlighted its use in cross-coupling reactions and as a precursor for more complex heterocyclic systems.

The global market for halogenated pyridine derivatives like 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine is experiencing steady growth, driven by increasing demand from the agrochemical and pharmaceutical sectors. Market analysts project particular growth in Asia-Pacific regions, where agricultural innovation and generic drug production are expanding rapidly. The compound's unique properties position it well within the broader trend toward specialty chemicals with specific biological activities.

Environmental considerations surrounding 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine have prompted research into its degradation pathways and ecological impact. While the compound itself shows moderate persistence, its derivatives designed for agricultural use are being optimized for reduced environmental persistence while maintaining efficacy. This aligns with the industry's focus on developing greener agrochemicals that meet stringent regulatory standards.

Analytical characterization of 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's distinct spectroscopic signature makes it relatively easy to identify and quantify in complex mixtures. Recent advancements in analytical chemistry have improved detection limits and accuracy for such halogenated compounds in various matrices.

Future research directions for 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine (CAS 1805287-13-1) include exploring its potential in material science applications, particularly in the development of electronic materials and liquid crystals. The compound's electron-deficient aromatic system and polar substituents make it an interesting candidate for organic electronic devices. Additionally, its derivatives are being studied for possible applications in catalysis and coordination chemistry.

For researchers and industry professionals working with 2,3,5-Trichloro-4-(trifluoromethoxy)pyridine, proper handling procedures and safety measures should always be followed. While not classified as highly hazardous, standard precautions for halogenated organic compounds apply. The scientific community continues to investigate this compound's full potential while maintaining a strong commitment to responsible chemical innovation and sustainable development goals.